Cas no 2121512-23-8 (2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester)

• Product Name: 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester
• CAS No: 2121512-23-8
• MF: C₁₂H₁₇BClNO₃
• MW: 269.532282590866
• MDL: MFCD18712613
• CID: 5079002
• PubChem ID: 131677002
• Update Time: 2026-03-01

2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester
• 2-chloro-6-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• E91629
• Z2049997257
• EN300-12633221
• 2-chloro-6-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD18712613
• CS-0189370
• 2121512-23-8

• MDL： MFCD18712613
• Inchi： 1S/C12H17BClNO3/c1-11(2)12(3,4)18-13(17-11)8-6-7-9(16-5)15-10(8)14/h6-7H,1-5H3
• InChI Key： KHENXTHULGAIFH-UHFFFAOYSA-N
• SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC=C(N=1)OC

Computed Properties

• Exact Mass: 269.0990013g/mol
• Monoisotopic Mass: 269.0990013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester

Comprehensive Guide to 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester (CAS No. 2121512-23-8): Properties, Applications, and Market Insights

2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester (CAS No. 2121512-23-8) is a specialized boronic acid ester derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic boronates, which are increasingly important in modern synthetic chemistry due to their versatility in Suzuki-Miyaura cross-coupling reactions. With the growing demand for pyridine-based building blocks in drug discovery, this compound has gained significant attention from researchers worldwide.

The molecular structure of 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester features both chloro and methoxy substituents on the pyridine ring, along with the pinacol boronate group at the 3-position. This unique combination makes it particularly valuable for constructing complex molecular architectures. Recent studies highlight its application in developing kinase inhibitors and antiviral agents, addressing current healthcare challenges such as drug-resistant infections and emerging viral diseases.

From a synthetic perspective, the boronic ester moiety in this compound offers excellent stability compared to free boronic acids, making it easier to handle and store. The pinacol protection group enhances its shelf life while maintaining reactivity in cross-coupling conditions. These properties have made 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester a preferred choice for medicinal chemists working on structure-activity relationship (SAR) studies and high-throughput screening programs.

The market for pyridine boronic acid derivatives has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. Industry reports suggest particular demand for halogenated pyridine boronic esters like this compound, as they serve as key intermediates in developing targeted cancer therapies and central nervous system (CNS) drugs. The compound's compatibility with green chemistry principles and microwave-assisted synthesis further enhances its appeal to modern pharmaceutical manufacturers.

Quality control of 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester typically involves advanced analytical techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Suppliers often provide detailed certificates of analysis (CoA) to ensure batch-to-batch consistency, which is crucial for reproducible results in medicinal chemistry applications. The compound's stability profile allows for global distribution, though proper storage under inert atmosphere is recommended for long-term preservation.

Recent innovations in flow chemistry and continuous manufacturing have opened new possibilities for utilizing this boronic ester more efficiently. Its compatibility with automated synthesis platforms makes it suitable for digital chemistry workflows, aligning with the pharmaceutical industry's shift toward Industry 4.0 technologies. Researchers are particularly interested in its potential for creating proteolysis targeting chimeras (PROTACs), a cutting-edge approach in targeted protein degradation therapeutics.

Environmental considerations for 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester include proper waste management of boron-containing compounds. The scientific community has developed improved boron removal techniques and degradation protocols to address ecological concerns. Many laboratories now incorporate this compound into their green chemistry initiatives by optimizing reaction conditions to minimize solvent use and energy consumption.

Future research directions for this compound may explore its utility in bioconjugation chemistry and materials science applications. The unique electronic properties of the chloro-methoxypyridine scaffold combined with the boronate functionality could enable innovations in organic electronic materials or sensor development. As the demand for diverse chemical space in drug discovery continues to grow, 2-Chloro-6-methoxypyridine-3-boronic acid pinacol ester will likely maintain its position as a valuable building block for synthetic chemists.